Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate
Description
Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate (MAMTFB) is a novel synthetic compound with a wide range of applications in scientific research. It is often used in organic synthesis, as a reagent in bioassays, and as a catalyst in biochemical reactions. MAMTFB has been studied extensively and has been found to possess several unique properties, including strong nucleophilicity, high solubility in aqueous solutions, and low toxicity.
Scientific Research Applications
1. Synthesis of Heteroaromatic Trifluoromethyl Ethers
- Application Summary: Trifluoromethyl ethers are used in the synthesis of nitrogen-heterocycles . Trifluoromethyl triflate is used as a bifunctional reagent to render the heteroarene more electrophilic and to deliver the trifluoromethoxy group .
- Methods of Application: The corresponding N-oxides react with trifluoromethyl or higher perfluoroalkyl triflate to transform a series of nitrogen-heterocycles to the corresponding trifluoromethyl or higher perfluoroalkyl ethers .
- Results or Outcomes: This method has been reported with its applications and limitations .
2. Proteomics Research Applications
- Application Summary: Methyl 3-(aminomethyl)benzoate hydrochloride is a specialty product used for proteomics research applications .
- Methods of Application: The specific methods of application in proteomics research are not provided in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
properties
IUPAC Name |
methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO3/c1-16-9(15)6-2-3-8(7(4-6)5-14)17-10(11,12)13/h2-4H,5,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRDLSXWMAFDDGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)OC(F)(F)F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80676444 |
Source
|
| Record name | Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80676444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate | |
CAS RN |
1263280-11-0 |
Source
|
| Record name | Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80676444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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